5-Bromo-2-dimethylamino-4-ethoxy-benzonitrile

• Molecular Formula: C11H13BrN2O
• Molecular Weight: 269.14 g/mol
• IUPAC Name: 5-bromo-2-(dimethylamino)-4-ethoxybenzonitrile
• InChI: InChI=1S/C11H13BrN2O/c1-4-15-11-6-10(14(2)3)8(7-13)5-9(11)12/h5-6H,4H2,1-3H3
• InChI Key: QZIMKEUVZVEUBH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)N(C)C)C#N)Br

Description

5-Bromo-2-dimethylamino-4-ethoxy-benzonitrile is a useful research compound. Its molecular formula is C11H13BrN2O and its molecular weight is 269.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-4-ethoxy-2-fluoro-benzonitrile (2 g, 8.2 mmol) in 16.5 mL of dioxane was added dimethylamine (16.5 mL, 33 mmol, 2.0 M in tetrahydrofuran). The reaction was stirred at 80° C. overnight. The reaction mixture was concentrated in vacuo. Purification of the crude residue by flash column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) gave 5-bromo-2-dimethylamino-4-ethoxy-benzonitrile (1.95 g, 88%). LC-MS: 269.2 [(M+H)+].